Cas no 1128268-00-7 (Ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethyl)-1h-pyrazole-4- Carboxylate)

• Product Name: Ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethyl)-1h-pyrazole-4- Carboxylate
• CAS No: 1128268-00-7
• MF: C₁₂H₉ClF₃N₃O₂
• MW: 319.666971921921
• MDL: MFCD27941619
• CID: 1200910
• PubChem ID: 73012968
• Update Time: 2025-04-20

Ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethyl)-1h-pyrazole-4- Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethyl)-1h-pyrazole-4- Carboxylate
• Oprea1_400556
• AC1MDWKK
• ST50006695
• MLS000687838
• ethyl 1-(6-chloropyridin-2-yl)-5-trifluoromethyl-pyrazole-4-carboxylate
• Maybridge1_000589
• ethyl 1-(4-nitrophenyl)-4-piperidinecarboxylate
• ethyl 1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• SureCN27774
• ethyl 1-(4-nitrophenyl)-4-piperidine carboxylate
• 1-(4-nitrophenyl)piperidine-4-carboxylic acid ethyl ester
• ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• BAS 01053750
• ethyl 1-(6-chloropyridin-2-yl)-5-trifluoromethyl-1H-pyrazole-4-carboxylate
• 1-(4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester
• Ethyl-1-(6-chloropyridin-2-yl)-5-trifluoromethyl-1H-pyrazole-4-carboxylate
• Oprea1_400556; AC1MDWKK; ST50006695; MLS000687838; ethyl 1-(6-chloropyridin-2-yl)-5-trifluoromethyl-pyrazole-4-carboxylate; Maybridge1_000589; ethyl 1-(4-nitrophenyl)-4-piperidinecarboxylate; ethyl 1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate; SureCN27774; ethyl 1-(4-nitrophenyl)-4-piperidine carboxylate; 1-(4-nitrophenyl)piperidine-4-carboxylic acid ethyl ester; ethyl 1-(6-chloro-2-pyridinyl)-5-(trifluoromethy
• ethyl 1-(6-chloro-pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• SCHEMBL1782567
• ethyl1-(6-chloropyridin-2-yl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxylate
• ETHYL 1-(6-CHLOROPYRIDIN-2-YL)-5-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBOXYLATE
• 1128268-00-7
• A1-30143
• DB-108621
• F51443

• MDL： MFCD27941619
• Inchi： 1S/C12H9ClF3N3O2/c1-2-21-11(20)7-6-17-19(10(7)12(14,15)16)9-5-3-4-8(13)18-9/h3-6H,2H2,1H3
• InChI Key： HKUSNFDWRQCFFK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N1C(C(F)(F)F)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 319.0335387g/mol
• Monoisotopic Mass: 319.0335387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines